Cas no 495-88-5 ((2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid)

(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid structure
495-88-5 structure
Product Name:(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
CAS No:495-88-5
MF:C12H10O4
MW:218.205403804779
CID:2017122
PubChem ID:13001420
Update Time:2025-04-21

(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid Chemical and Physical Properties

Names and Identifiers

    • (2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
    • (2Z,4E)-5-(1,3-benzodioxol-5-yl)penta-2,4-dienoic acid
    • 5-(1,3-Benzodioxol-5-yl)-2,4-pentadienoic acid, (2Z,4E)-
    • UNII-110JO6P65F
    • 2,4-Pentadienoic acid, 5-(3,4-(methylenedioxy)phenyl)-, (Z,E)-
    • Piperic acid (Z,E)-form [MI]
    • Isopiperinic acid
    • 495-88-5
    • 2,4-Pentadienoic acid, 5-(1,3-benzodioxol-5-yl)-, (2Z,4E)-
    • 2,4-Pentadienoic acid, 5-(1,3-benzodioxol-5-yl)-, (Z,E)-
    • 110JO6P65F
    • Q27251196
    • Inchi: 1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)/b3-1+,4-2-
    • InChI Key: RHBGITBPARBDPH-TZFCGSKZSA-N
    • SMILES: O1COC2C=CC(/C=C/C=C\C(=O)O)=CC1=2

Computed Properties

  • Exact Mass: 218.05790880g/mol
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.8Ų
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